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Compound of Interest

Compound Name: 2-(2-Chloro-5-nitrophenyl)pyridine

CAS No.: 879088-40-1

Cat. No.: B1455133

Get Quote

An In-depth Technical Guide to the Structure and Utility of 2-(2-Chloro-5-nitrophenyl)pyridine

Authored by Gemini, Senior Application Scientist
This guide provides a comprehensive analysis of 2-(2-Chloro-5-nitrophenyl)pyridine (CAS

No: 879088-40-1), a heterocyclic compound of significant interest in the fields of medicinal

chemistry and agrochemical synthesis. We will deconstruct its molecular structure through its

Simplified Molecular Input Line Entry System (SMILES) notation, explore its physicochemical

properties, detail a validated synthetic protocol, and discuss its applications as a pivotal

chemical intermediate.

Introduction: A Versatile Heterocyclic Building Block
2-(2-Chloro-5-nitrophenyl)pyridine is a substituted biaryl compound featuring a pyridine ring

linked to a chloronitrophenyl moiety.[1] Its importance lies not in its end-use therapeutic activity,

but in its role as a highly versatile building block for constructing more complex molecules.[2]

The specific arrangement of its functional groups—the pyridine nitrogen, the ortho-chloro

substituent, and the para-nitro group—provides multiple reactive handles for chemists to

exploit. This has led to its use as a key intermediate in the synthesis of crop-protection

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1455133#bc-rfq
https://www.benchchem.com/product/b1455133/docs?utm_src=pdf-body#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133/docs?utm_src=pdf-body#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133/docs?utm_src=pdf-body#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.smolecule.com/products/s902936
https://www.nbinno.com/article/other-organic-chemicals/importance-of-purity-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


products and, notably, in pharmaceuticals such as Vismodebib, a Hedgehog pathway inhibitor

used in cancer therapy.[1][3][4] Understanding its structure, represented concisely by its

SMILES notation, is fundamental to leveraging its synthetic potential.

Structural Elucidation via SMILES Notation
The International Union of Pure and Applied Chemistry (IUPAC) name, 2-(2-chloro-5-
nitrophenyl)pyridine, clearly describes the connectivity: a pyridine ring is attached at its 2-

position to a phenyl ring. This phenyl ring is, in turn, substituted with a chlorine atom at its 2-

position and a nitro group at its 5-position.

The SMILES notation provides a machine-readable, linear representation of this three-

dimensional structure. The canonical SMILES for this compound is:

C1=CC=NC(=C1)C2=C(C=CC(=C2)[O-])Cl.[5]

Let's deconstruct this string to understand the causality of its notation:

C1=CC=NC=C1: This segment defines the pyridine ring.

C and N represent carbon and nitrogen atoms, respectively.

The use of lowercase letters (c and n) could alternatively be used to denote aromaticity,

but here it is explicitly defined with alternating single (-, implied) and double (=) bonds.

The 1 after the first and last C is a ring closure marker, indicating that these two atoms are

bonded together to form a cycle.

(...): Parentheses are used to denote a branch from the main chain or ring.

C2=C(...)C=CC(=C2)...: This defines the six-membered phenyl ring attached to the pyridine.

The 2 is the ring closure marker for this second ring.

The atoms are explicitly defined with alternating double bonds, signifying an aromatic

system.

=C1)C2=: This is the crucial bond linking the two rings. The pyridine ring (...=C1)) is

connected from one of its carbon atoms to a carbon atom of the phenyl ring (C2=...).
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C(Cl): This indicates a chlorine atom (Cl) is attached as a branch to the first carbon of the

phenyl ring (the 2-position relative to the pyridine linkage).

C(=C2)[O-]: This denotes the nitro group attached to the phenyl ring.

The nitro group is represented as [O-], which accurately describes its charge-separated

resonant structure: a central nitrogen atom with a positive charge (+) double-bonded to

one oxygen (=O) and single-bonded to a second oxygen with a negative charge ([O-]).

Square brackets are used to enclose atoms with non-standard valence or explicit charge.

Visualizing the SMILES Structure
The logical flow of the SMILES string directly translates into the compound's two-dimensional

structure.

Caption: 2D structure of 2-(2-Chloro-5-nitrophenyl)pyridine.

Physicochemical and Computational Data
A summary of the key properties of 2-(2-Chloro-5-nitrophenyl)pyridine is presented below.

These values are critical for researchers in designing experimental conditions, such as

selecting appropriate solvents or predicting compound behavior in analytical systems.
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Property Value Source(s)

Molecular Formula C₁₁H₇ClN₂O₂ [1][5][6]

Molecular Weight 234.64 g/mol [1][5][6]

Canonical SMILES
C1=CC=NC(=C1)C2=C(C=CC

(=C2)[O-])Cl
[1][5]

InChI Key
AKVCBZWZBMTKMQ-

UHFFFAOYSA-N
[1][5][7]

CAS Number 879088-40-1 [1][5][6]

Appearance Light yellow to yellow solid [2]

Predicted Boiling Point 360.2 ± 32.0 °C at 760 mmHg [1][8]

Purity (Typical) ≥97-98% [2][6][7]

Topological Polar Surface Area 58.7 Å² [6][8]

Predicted LogP 3.31 [6]

Note: Some properties like boiling point are computationally predicted and may vary from

experimental values.

Synthesis Protocol: Nitration of 2-(2-
chlorophenyl)pyridine
The synthesis of 2-(2-Chloro-5-nitrophenyl)pyridine is typically achieved through electrophilic

aromatic substitution, specifically the nitration of a precursor. The electron-rich nature of the

phenyl ring directs the incoming nitro group, though reaction conditions must be carefully

controlled to achieve the desired regioselectivity and yield. The protocol described below is a

well-documented method.[8]

Expertise & Causality Behind Experimental Choices:
Reagents: Concentrated sulfuric acid (H₂SO₄) is used to protonate nitric acid (generated

from KNO₃), forming the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating

agent.
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Temperature Control: The reaction is conducted at low temperatures (+4 °C) to prevent over-

nitration and the formation of unwanted byproducts. Electrophilic nitration is a highly

exothermic process, and cooling is critical for selectivity.

Work-up: The reaction mixture is poured onto ice to quench the reaction rapidly.

Neutralization with a base (K₂CO₃) is necessary to deprotonate the product and facilitate its

extraction into an organic solvent.

Step-by-Step Methodology
Preparation: In a 500 mL round-bottomed flask equipped with a magnetic stirrer, add 126 mL

of 96% sulfuric acid (H₂SO₄) and cool the flask in an ice-water bath to +4 °C.

Precursor Addition: Slowly add 8.608 g (45.39 mmol) of 2-(2-chlorophenyl)pyridine to the

cold, stirring sulfuric acid.

Nitrating Agent Addition: Over 5 minutes, add 4.717 g (46.65 mmol) of potassium nitrate

(KNO₃) in small portions. Maintain the internal temperature at or below +4 °C.

Reaction: Stir the dark mixture vigorously at +4 °C for 120 minutes.

Quenching: Prepare a beaker with 0.85 kg of crushed ice. Slowly and carefully pour the

reaction mixture onto the ice with stirring.

Neutralization: Neutralize the resulting acidic solution to a pH of ~9 by the slow addition of

solid potassium carbonate (K₂CO₃). This step will generate significant CO₂ gas.

Extraction: Transfer the mixture to a separatory funnel and add 400 mL of ethyl acetate.

Filter the suspension if large amounts of inorganic salts are present. Separate the organic

phase.

Further Extraction: Extract the aqueous layer three more times with 150 mL portions of ethyl

acetate.

Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium

sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator.
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Purification: The resulting crude solid can be purified by column chromatography (hexane-

ethyl acetate) or recrystallization to afford the final product, 2-(2-Chloro-5-
nitrophenyl)pyridine.[8]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-(2-Chloro-5-nitrophenyl)pyridine.
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Applications in Drug Development and
Agrochemicals
The true value of 2-(2-Chloro-5-nitrophenyl)pyridine is realized in its role as a scaffold for

building more complex, biologically active molecules.[1]

Pharmaceutical Intermediate: Its most prominent use is in the synthesis of Vismodebib, a

first-in-class drug that functions by inhibiting the Hedgehog signaling pathway, which is

aberrantly activated in some forms of cancer.[3] The pyridine and chlorophenyl moieties of

this intermediate form a core part of the final drug structure.

Agrochemical Synthesis: The compound serves as an intermediate in the creation of novel

pesticides and herbicides. The presence of the nitro and chloro groups can be crucial for the

biological activity of the final agrochemical product.[1]

Antineoplastic Research: Beyond its role as an intermediate, the parent compound itself has

demonstrated antineoplastic (anti-tumor) properties in research settings, inhibiting cancer

cell growth by interfering with DNA replication processes.[1] This dual potential makes it a

valuable entity for further derivatization and study.

Safety and Handling
As a laboratory chemical, 2-(2-Chloro-5-nitrophenyl)pyridine must be handled with

appropriate care. According to the Globally Harmonized System (GHS), it is associated with the

following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[7]

Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be used. All manipulations should be performed in a well-ventilated chemical fume

hood.[7]
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Conclusion
2-(2-Chloro-5-nitrophenyl)pyridine is more than a collection of atoms; it is a synthetically

enabling molecule whose structure is efficiently captured by the SMILES notation

C1=CC=NC(=C1)C2=C(C=CC(=C2)[O-])Cl. A thorough understanding of this linear code

provides researchers with immediate insight into the compound's chemical nature, from its

aromatic systems to its reactive functional groups. This knowledge is paramount for its

application as a key building block in the synthesis of life-saving pharmaceuticals and effective

agrochemicals, underscoring the critical link between fundamental chemical representation and

applied scientific innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.smolecule.com/products/s902936
https://www.nbinno.com/article/other-organic-chemicals/importance-of-purity-2-2-chloro-5-nitrophenyl-pyridine
https://www.pharmaffiliates.com/en/879088-40-1-2-2-chloro-5-nitrophenyl-pyridine-pa220261004.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8520849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8520849/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloro-5-nitrophenyl_pyridine
https://www.chemscene.com/product/879088-40-1.html
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d6fde18?context=bbe
https://www.echemi.com/products/pd180727144699-2-2-chloro-5-nitrophenylpyridine.html
https://www.benchchem.com/product/b1455133/docs#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133/docs#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133/docs#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133/docs#smiles-notation-for-2-2-chloro-5-nitrophenyl-pyridine
https://www.benchchem.com/product/b1455133?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

